Cas no 89076-16-4 (Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester)

• Product name: Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester
• CAS No: 89076-16-4
• MF: C₁₁H₂₂OS
• MW: 202.356782436371
• CID: 613395
• PubChem ID: 20406840

Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester
• S-tert-butyl 2-methylhexanethioate
• SCHEMBL10957729
• 89076-16-4
• DTXSID30606897

• Inchi： InChI=1S/C11H22OS/c1-6-7-8-9(2)10(12)13-11(3,4)5/h9H,6-8H2,1-5H3
• InChI Key： PNUGBYYBXPNCKW-UHFFFAOYSA-N
• SMILES： CCCCC(C)C(=O)SC(C)(C)C

Computed Properties

• Exact Mass: 202.13913649g/mol
• Monoisotopic Mass: 202.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 4.1